Cas no 2408963-38-0 (4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride)

• Product Name: 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride
• CAS No: 2408963-38-0
• MF: C₆H₁₂ClNO
• MW: 149.6186
• CID: 5354990
• Update Time: 2025-06-09

4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane, 4-methoxy-, hydrochloride (1:1)
• 4-methoxy-2-azabicyclo[2.1.1]hexane hydrochloride
• Z4130739445
• (4r)-4-methoxy-2-azabicyclo[2.1.1]hexane hydrochloride
• 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-8-6-2-5(3-6)7-4-6;/h5,7H,2-4H2,1H3;1H
• InChI Key： CJJHSASJSPJZKT-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C12C([H])([H])N([H])C([H])(C1([H])[H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Topological Polar Surface Area: 21.3

Additional information on 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride

Comprehensive Overview of 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride (CAS No. 2408963-38-0)

4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride (CAS No. 2408963-38-0) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a methoxy-substituted azabicyclo core, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter systems.

The compound's azabicyclo[2.1.1]hexane scaffold is a rare and highly functionalized structure, often explored for its bioisosteric properties. This means it can mimic other pharmacophores while offering improved metabolic stability or selectivity. In recent years, the demand for novel bicyclic amines like this has surged, driven by the need for next-generation pharmaceuticals targeting conditions such as neurodegenerative diseases and mood disorders.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride?" The synthesis typically involves multi-step organic transformations, including cyclization and methoxylation, followed by hydrochloride salt formation to enhance solubility. Its CAS No. 2408963-38-0 is frequently referenced in patent literature, highlighting its role in proprietary drug formulations.

From an SEO perspective, terms like "azabicyclo derivatives in drug design" and "small molecule CNS modulators" are trending in academic and industrial searches. This aligns with the growing focus on precision medicine and targeted therapies. The compound’s methoxy group is also a hotspot for discussions, as it influences both lipophilicity and binding affinity—key factors in optimizing drug candidates.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are investigating catalytic methods and solvent-free conditions to produce 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride more sustainably. This resonates with the broader push for environmentally friendly pharmaceutical manufacturing.

In analytical chemistry, the compound’s characterization via NMR, HPLC, and mass spectrometry is a frequent subject of study. Its hydrochloride salt form ensures better crystallinity and stability, making it easier to handle in preclinical studies. These properties are critical for high-throughput screening and structure-activity relationship (SAR) analysis.

Given its potential, 4-Methoxy-2-azabicyclo[2.1.1]hexane hydrochloride is often compared to other bridged nitrogen heterocycles in terms of bioavailability and blood-brain barrier permeability. Such comparisons are common in medicinal chemistry forums, where users seek insights into scaffold hopping strategies.

In conclusion, CAS No. 2408963-38-0 represents a promising candidate for advancing neurological and psychiatric drug development. Its unique architecture and tunable physicochemical properties position it at the forefront of innovative therapeutic agents. As research progresses, this compound is likely to feature prominently in discussions about next-gen CNS drugs and sustainable synthesis.